N1-(5-hydroxy-3-(thiophen-2-yl)pentyl)-N2-(2-(methylthio)phenyl)oxalamide
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Description
N1-(5-hydroxy-3-(thiophen-2-yl)pentyl)-N2-(2-(methylthio)phenyl)oxalamide is a useful research compound. Its molecular formula is C18H22N2O3S2 and its molecular weight is 378.51. The purity is usually 95%.
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Scientific Research Applications
Chemical Reactivities and Structural Insights
- Imine-Tautomers of Aminothiazole Derivatives : A study by Phukan and Baruah (2016) explored the reactivity of aminothiazole derivatives, closely related to N1-(5-hydroxy-3-(thiophen-2-yl)pentyl)-N2-(2-(methylthio)phenyl)oxalamide, towards environmental pollutants. They observed distinctive self-assemblies under various conditions, highlighting the potential application in crystal engineering and chemodosimetric signal transduction (Phukan & Baruah, 2016).
Synthesis and Reactivity in Organic Chemistry
- Synthesis of Thieno[2,3-b]pyridine-2,3-diamines : Lipunov et al. (2007) demonstrated the interaction of related arylamides with hydrazine hydrate, leading to the formation of thieno[2,3-b]pyridine-2,3-diamines. The study contributes to the understanding of the reactivity of such compounds, which can have implications in synthetic organic chemistry (Lipunov et al., 2007).
Catalysis and Organic Reactions
- Copper-Catalyzed Coupling Reactions : A paper by De et al. (2017) showed the effectiveness of a catalyst system involving a compound structurally similar to this compound in amidation reactions. This showcases the potential application of similar compounds in facilitating various organic reactions (De, Yin, & Ma, 2017).
Properties
IUPAC Name |
N-(5-hydroxy-3-thiophen-2-ylpentyl)-N'-(2-methylsulfanylphenyl)oxamide |
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InChI |
InChI=1S/C18H22N2O3S2/c1-24-16-6-3-2-5-14(16)20-18(23)17(22)19-10-8-13(9-11-21)15-7-4-12-25-15/h2-7,12-13,21H,8-11H2,1H3,(H,19,22)(H,20,23) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LPPJZIYNVWXINF-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC=C1NC(=O)C(=O)NCCC(CCO)C2=CC=CS2 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O3S2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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